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Cat. No.: B6614556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to N-Lactoyl-Leucine
N-Lactoyl-Leucine is an N-acyl amino acid, a class of metabolites formed through the amide

linkage of lactic acid and an amino acid, in this case, leucine.[1] These molecules have

garnered significant interest in metabolic research. In mammalian systems, N-Lactoyl-Leucine
is endogenously synthesized by the enzyme Cytosolic Nonspecific Dipeptidase 2 (CNDP2) in a

reversible reaction involving lactate and leucine.[1][2] This synthesis is an example of reverse

proteolysis, where a peptide bond is formed rather than cleaved.[1] The breakdown of N-
Lactoyl-Leucine back into lactate and leucine is also catalyzed by CNDP2.[1][3]

The use of radiolabeled N-Lactoyl-Leucine provides a powerful tool for researchers to

investigate its metabolic fate, transport, and role in various physiological and pathological

states. Tracer studies with radiolabeled N-Lactoyl-Leucine can elucidate its uptake by cells, its

distribution in different tissues, and its conversion to other metabolites.

Key Applications of Radiolabeled N-Lactoyl-Leucine
Metabolic Pathway Analysis: Tracer studies with radiolabeled N-Lactoyl-Leucine can

confirm its intracellular hydrolysis to leucine and lactate and track the subsequent
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incorporation of the radiolabel into downstream metabolic pathways, such as protein

synthesis or the citric acid cycle.

Enzyme Kinetics and Inhibition: Radiolabeled substrates are essential for determining the

kinetic parameters of enzymes involved in N-Lactoyl-Leucine metabolism, such as CNDP2.

They are also invaluable for screening and characterizing potential inhibitors of these

enzymes.

Cellular Uptake and Transport Studies: By using radiolabeled N-Lactoyl-Leucine,

researchers can quantify its transport across cell membranes and identify specific

transporters that may be involved.[3]

Pharmacokinetics and Biodistribution: In vivo tracer studies in animal models using

radiolabeled N-Lactoyl-Leucine can determine its absorption, distribution, metabolism, and

excretion (ADME) profile, which is crucial for drug development.

Biomarker Research: As N-Lactoyl-Leucine levels are associated with conditions like

mitochondrial disorders and exercise response, tracer studies can help to understand the

dynamics of this biomarker in disease models.

Data Presentation
Table 1: Solubility of Leucine vs. N-Lactoyl-Leucine

Compound pH
Temperature
(°C)

Solubility
(g/kg)

Reference

Leucine 6.0 25 22.1 [3]

N-Lactoyl-

Leucine Sodium

Salt

6.7 25 689.2 [3]

Table 2: Representative Kinetic Parameters for CNDP2
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Substrate Km (mM)
Vmax
(nM/min/mg)

Notes Reference

Lactate (for N-

Lactoyl-

Phenylalanine

synthesis)

33.4 62.7

Data for a related

N-Lactoyl amino

acid synthesis.

[1]

Table 3: Representative Data from an In Vitro CNDP2-
mediated Cleavage Assay

Time (hours)
N-Lactoyl-Leucine
Remaining (%)

Leucine Formed
(nmol)

Lactate Formed
(nmol)

0 100 0 0

1 75 250 250

2 55 450 450

4 30 700 700

6 15 850 850

8 15 850 850

Note: This table

presents hypothetical

data based on the

finding that the

CNDP2-mediated

cleavage of N-Lactoyl-

Leucine reaches

saturation after 6

hours of incubation.[3]

The initial amount of

N-Lactoyl-Leucine is

assumed to be 1

µmol.
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Signaling Pathways and Experimental Workflows
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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